(17Z)-17-Tetracosenal

• Molecular Formula: C24H46O
• Molecular Weight: 350.6 g/mol
• IUPAC Name: (Z)-tetracos-17-enal
• InChI: InChI=1S/C24H46O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25/h7-8,24H,2-6,9-23H2,1H3/b8-7-
• InChI Key: LPJHUYFFQFPQMY-FPLPWBNLSA-N
• Isomeric SMILES: CCCCCC/C=C\CCCCCCCCCCCCCCCC=O
• Canonical SMILES: CCCCCCC=CCCCCCCCCCCCCCCCC=O
• Synonyms: 17-tetracosenal; tetracos-17-en-aldehyde

Description

(17Z)-17-Tetracosenal is a long-chain unsaturated alkenal with a 24-carbon backbone and a cis-configured double bond at the 17th position (denoted by "Z"). This compound belongs to the family of fatty aldehydes, which are critical intermediates in lipid metabolism and signaling pathways. Its structure includes a terminal aldehyde group, which confers reactivity and biological activity, particularly in interactions with cellular receptors or enzymes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize (17Z)-17-Tetracosenal, we compare it with three categories of compounds: long-chain aldehydes , unsaturated fatty acids , and lysophospholipids .

Table 1: Structural and Functional Comparison

Compound	Backbone Length	Double Bond Position(s)	Functional Group	Key Biological Roles	References
(17Z)-17-Tetracosenal	24 carbons	17 (Z)	Aldehyde	Potential signaling molecule
LysoPC (20:5(5Z,8Z,11Z,14Z,17Z))	20 carbons	5Z,8Z,11Z,14Z,17Z	Phosphocholine	Anti-inflammatory, immune modulation
Tetracosanoic acid	24 carbons	None (saturated)	Carboxylic acid	Structural lipid component
(9Z)-9-Octadecenal	18 carbons	9 (Z)	Aldehyde	Pheromone, insect communication	N/A

Key Findings:

Double Bond Configuration: The cis (Z) configuration at position 17 in (17Z)-17-Tetracosenal may enhance membrane fluidity compared to saturated analogs like tetracosanoic acid. However, this property is less pronounced than in polyunsaturated compounds like LysoPC (20:5), which contains five cis double bonds and exhibits stronger anti-inflammatory effects . LysoPC (20:5) shares the 17Z double bond but has a shorter carbon chain and a phosphocholine head group, enabling distinct interactions with cell membranes and receptors .

Functional Group Reactivity: The aldehyde group in (17Z)-17-Tetracosenal is highly reactive, making it prone to oxidation or Schiff base formation. This contrasts with carboxylic acid-terminated tetracosanoic acid, which is more stable and serves as a structural component in waxes or ceramides .

Biological Activity :

• LysoPC (20:5) demonstrates significant anti-inflammatory effects in poultry models, attributed to its modulation of gut microbiota and serum metabolites. (17Z)-17-Tetracosenal’s aldehyde group may similarly interact with immune receptors, but empirical data are lacking .
• Shorter aldehydes like (9Z)-9-Octadecenal are well-documented as pheromones, suggesting that chain length and double bond position critically determine functional specificity .